Cas no 140702-99-4 (4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-)
140702-99-4 structure
Product Name:4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-
CAS No:140702-99-4
MF:C17H15N3O
MW:277.320503473282
CID:1296610
Update Time:2024-08-04
4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-
- 4(3H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-
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- Inchi: 1S/C17H15N3O/c21-16-12-15(11-13-7-3-1-4-8-13)19-17(20-16)18-14-9-5-2-6-10-14/h1-10,12H,11H2,(H2,18,19,20,21)
- InChI Key: FGEZCYCSUNVHCN-UHFFFAOYSA-N
- SMILES: C1(NC2=CC=CC=C2)=NC(CC2=CC=CC=C2)=CC(=O)N1
Computed Properties
- Exact Mass: 277.12165
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 444.2±38.0 °C(Predicted)
- PSA: 53.49
- pka: 9.14±0.50(Predicted)
4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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